Cas no 2377608-80-3 ([4-(Cyanomethyl)-3-methoxyphenyl]boronic acid)

• Product Name: [4-(Cyanomethyl)-3-methoxyphenyl]boronic acid
• CAS No: 2377608-80-3
• MF: C₉H₁₀BNO₃
• MW: 190.991602420807
• CID: 5523716
• Update Time: 2025-05-25

[4-(Cyanomethyl)-3-methoxyphenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• [4-(Cyanomethyl)-3-methoxyphenyl]boronic acid

• Inchi： 1S/C9H10BNO3/c1-14-9-6-8(10(12)13)3-2-7(9)4-5-11/h2-3,6,12-13H,4H2,1H3
• InChI Key： DVTCEFSOCGCUDL-UHFFFAOYSA-N
• SMILES： O(C1C=C(B(O)O)C=CC=1CC#N)C

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 405.5±55.0 °C(Predicted)
• pka: 8.01±0.10(Predicted)

Additional information on [4-(Cyanomethyl)-3-methoxyphenyl]boronic acid

Introduction to [4-(Cyanomethyl)-3-methoxyphenyl]boronic Acid (CAS No. 2377608-80-3)

[4-(Cyanomethyl)-3-methoxyphenyl]boronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 2377608-80-3, features a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a cyano group and a methoxy substituent on a phenyl ring, coupled with a boronic acid functionality, endows this molecule with distinct chemical properties that are highly useful in modern drug development and industrial applications.

The boronic acid moiety in [4-(Cyanomethyl)-3-methoxyphenyl]boronic acid is particularly noteworthy, as it serves as a key component in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in organic synthesis, enabling the formation of carbon-carbon bonds between boronic acids and aryl or vinyl halides. This capability has made such compounds indispensable in the construction of complex molecular architectures, including those found in novel pharmaceuticals. The methoxy group further enhances the reactivity and selectivity of the boronic acid, making it an attractive choice for synthetic chemists.

Recent advancements in medicinal chemistry have highlighted the importance of boronic acid derivatives in the development of targeted therapies. For instance, research has demonstrated that boronic acids can be incorporated into small-molecule inhibitors that exhibit high specificity for certain biological targets. This specificity is crucial for minimizing side effects and improving patient outcomes. [4-(Cyanomethyl)-3-methoxyphenyl]boronic acid, with its well-defined structure, offers a versatile platform for such applications.

The cyano group in the molecule adds another layer of functionality, enabling further derivatization through nucleophilic addition or reduction reactions. These transformations can lead to the introduction of additional pharmacophores or functional groups, expanding the potential applications of this compound. In particular, cyano-substituted boronic acids have been explored as precursors to pharmacologically active agents that modulate enzyme activity or interact with cellular receptors.

In materials science, [4-(Cyanomethyl)-3-methoxyphenyl]boronic acid has found utility in the development of advanced polymers and coatings. The boronic acid functionality allows for reversible coordination interactions with metal ions, which can be leveraged to create smart materials with tunable properties. For example, such compounds have been used to develop self-healing polymers or stimuli-responsive coatings that can change their properties in response to environmental cues.

The synthesis of [4-(Cyanomethyl)-3-methoxyphenyl]boronic acid typically involves multi-step organic transformations, starting from readily available aromatic precursors. The key steps often include functional group transformations such as halogenation, cyanation, and methylation, followed by borylation to introduce the boronic acid moiety. Advances in synthetic methodologies have greatly improved the efficiency and scalability of these processes, making it feasible to produce this compound in larger quantities for industrial use.

One of the most compelling aspects of [4-(Cyanomethyl)-3-methoxyphenyl]boronic acid is its potential in drug discovery. The structural features of this compound make it an excellent candidate for designing molecules that interact with biological targets in innovative ways. For example, researchers have explored its use as a scaffold for developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The ability to modify both the cyano and methoxy groups allows for fine-tuning of binding affinities and selectivities.

The growing interest in boronic acid derivatives is also driven by their stability and compatibility with various reaction conditions. Unlike some other organoboron compounds that may degrade under harsh conditions, [4-(Cyanomethyl)-3-methoxyphenyl]boronic acid remains robust enough to be used in diverse synthetic protocols. This stability is particularly important in industrial settings where reproducibility and scalability are paramount.

In conclusion, [4-(Cyanomethyl)-3-methoxyphenyl]boronic acid (CAS No. 2377608-80-3) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features—combining a cyano group, a methoxy substituent, and a boronic acid functionality—make it a valuable tool for synthetic chemists and researchers alike. As our understanding of its properties continues to grow, so too will its role in developing next-generation therapeutics and advanced materials.